Cas no 2655-16-5 (Phenol,3-ethyl-5-methyl-, 1-(N-methylcarbamate))

• Product Name: Phenol,3-ethyl-5-methyl-, 1-(N-methylcarbamate)
• CAS No: 2655-16-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 290837
• PubChem ID: 234798
• Update Time: 2025-04-19

Phenol,3-ethyl-5-methyl-, 1-(N-methylcarbamate) Chemical and Physical Properties

Names and Identifiers

• Phenol,3-ethyl-5-methyl-, 1-(N-methylcarbamate)
• (3-ethyl-5-methylphenyl) N-methylcarbamate
• 3-ethyl-5-methylphenyl methylcarbamate
• AC1L5SZN
• AC1Q60RK
• AG-J-17564
• AR-1F3159
• CTK4F8127
• NSC35377
• NSC-35377
• DTXSID50284075
• NSC 35377
• 2655-16-5

• Inchi： 1S/C11H15NO2/c1-4-9-5-8(2)6-10(7-9)14-11(13)12-3/h5-7H,4H2,1-3H3,(H,12,13)
• InChI Key： ALKQOUJKENVYHU-UHFFFAOYSA-N
• SMILES： O(C(NC)=O)C1C=C(C)C=C(C=1)CC

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.044
• Boiling Point: 279.3°Cat760mmHg
• Flash Point: 122.7°C
• Refractive Index: 1.512
• PSA: 38.33
• LogP: 2.66650